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Compound of Interest

Compound Name: Vinylcyclopentane

Cat. No.: B1346689

For laboratory professionals engaged in research, development, and scientific exploration, the
safe handling of chemical compounds is paramount. This document provides essential safety
and logistical information for the use of Vinylcyclopentane (CAS No. 3742-34-5), a highly
flammable liquid. Adherence to these guidelines is critical for ensuring personal safety and
maintaining a secure research environment.

Essential Safety Information

Vinylcyclopentane is classified as a highly flammable liquid and vapor.[1][2][3] Its primary
hazards include fire risk and potential irritation to the eyes and skin.[4] Proper personal
protective equipment (PPE) and handling procedures are crucial to mitigate these risks.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling vinylcyclopentane.
The following table summarizes the required equipment.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles or
safety glasses meeting ANSI
Z87.1 standards. A face shield
should be worn when there is
a splash hazard.[2][3]

Protects against splashes and
vapors that can cause eye

irritation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).
Inspect gloves for integrity

before each use.[2][3]

Prevents skin contact, which

may cause irritation.

Respiratory Protection

An air-purifying respirator with
an appropriate organic vapor
cartridge (type ABEK
(EN14387) respirator filter or

equivalent).[2]

Protects against inhalation of
vapors, which can cause

respiratory irritation.

Protective Clothing

A flame-retardant lab coat or
coveralls. Closed-toe shoes

are mandatory.

Minimizes skin exposure and

protects against fire hazards.

Quantitative Data Summary

The following table outlines key quantitative data for vinylcyclopentane.

Property

Value

CAS Number

3742-34-5[2][3][5][6]

Molecular Formula

C7H12[5][6]

Molecular Weight 96.17 g/mol [2][3][5][6]

Boiling Point 97 °C (lit)[2][5]

Flash Point 10 °C (50 °F) - closed cup[2][3]
Density 0.704 g/mL at 25 °C (lit.)[2][5]
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Occupational Exposure Limits (OELS)

Specific occupational exposure limits for vinylcyclopentane have not been established.
However, for the structurally related compound, cyclopentane, the following limits are
recommended and can be used as a conservative guideline. It is crucial to note that these are
for a different substance and should be applied with caution.

Organization Limit
NIOSH REL TWA 600 ppm (1720 mg/m3)[1][2][4]
ACGIH TLV TWA 600 ppm[4]

TWA (Time-Weighted Average): The average exposure over an 8-hour workday.

Experimental Protocols: Safe Handling and Disposal

A systematic approach to handling and disposal is essential for minimizing risks associated
with vinylcyclopentane.

Handling Procedure

e Preparation:

[e]

Ensure a well-ventilated work area, preferably a chemical fume hood.

o

Assemble all necessary PPE and have it readily available.

[¢]

Ground all equipment to prevent static electricity discharge, a potential ignition source.[7]

[¢]

Have a fire extinguisher (COz, dry chemical, or foam) and a spill kit accessible.[7]
» Dispensing and Use:

o Use only non-sparking tools.[7]

o Keep containers tightly closed when not in use.

o Avoid contact with strong oxidizing agents.
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o Keep away from heat, sparks, and open flames.[7]

e Post-Handling:
o Thoroughly wash hands and any exposed skin after handling.

o Decontaminate the work area.

Disposal Plan

Vinylcyclopentane and any contaminated materials must be treated as hazardous waste.
e Waste Collection:

o Collect waste in a clearly labeled, sealed, and chemically compatible container.

o Do not mix with other waste streams unless explicitly permitted.
e Storage:

o Store waste containers in a cool, dry, and well-ventilated area designated for hazardous
waste.

o Keep away from ignition sources.
e Disposal:

o Dispose of the waste through a licensed hazardous waste disposal company, following all
local, state, and federal regulations.[7] Do not empty into drains.[8]

Visualizing Safety Workflows

The following diagrams illustrate the logical flow of safe handling procedures and the
relationship between the hazards of vinylcyclopentane and the corresponding protective
measures.
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Safe Handling Workflow for Vinylcyclopentane
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Caption: A step-by-step workflow for the safe handling and disposal of vinylcyclopentane.
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Vinylcyclopentane: Hazards and Corresponding PPE
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Caption: Relationship between vinylcyclopentane hazards and the required personal
protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1346689#personal-protective-
equipment-for-handling-vinylcyclopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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